Cas no 2551114-70-4 (6-(Trifluoromethyl)-1,4-diazepan-6-ol)

• Product Name: 6-(Trifluoromethyl)-1,4-diazepan-6-ol
• CAS No: 2551114-70-4
• MF: C₆H₁₁F₃N₂O
• MW: 184.159551858902
• MDL: MFCD32874945
• CID: 5656962
• PubChem ID: 165871563
• Update Time: 2025-05-19

6-(Trifluoromethyl)-1,4-diazepan-6-ol Chemical and Physical Properties

Names and Identifiers

• EN300-27194326
• 2551114-70-4
• 6-(trifluoromethyl)-1,4-diazepan-6-ol
• 6-(Trifluoromethyl)-1,4-diazepan-6-ol

• MDL： MFCD32874945
• Inchi： 1S/C6H11F3N2O/c7-6(8,9)5(12)3-10-1-2-11-4-5/h10-12H,1-4H2
• InChI Key： AEZRJZZBTZABSM-UHFFFAOYSA-N
• SMILES： FC(C1(CNCCNC1)O)(F)F

Computed Properties

• Exact Mass: 184.08234746g/mol
• Monoisotopic Mass: 184.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 44.3Ų

Additional information on 6-(Trifluoromethyl)-1,4-diazepan-6-ol

Introduction to 6-(Trifluoromethyl)-1,4-diazepan-6-ol (CAS No. 2551114-70-4)

6-(Trifluoromethyl)-1,4-diazepan-6-ol, identified by its Chemical Abstracts Service (CAS) number 2551114-70-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the diazepan class, characterized by its nitrogen-containing heterocyclic structure, which is a common motif in many bioactive molecules. The presence of a trifluoromethyl group at the 6-position of the diazepane ring introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The trifluoromethyl group is a well-documented pharmacophore that enhances the metabolic stability and lipophilicity of molecules, thereby improving their bioavailability and binding affinity to biological targets. In the context of 6-(Trifluoromethyl)-1,4-diazepan-6-ol, this substitution pattern may contribute to its potential as an intermediate or lead compound in the development of novel therapeutic agents. The diazepan core itself is structurally related to benzodiazepines, which are known for their anxiolytic, sedative, and muscle relaxant properties. However, modifications such as the trifluoromethyl group can lead to compounds with distinct pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 6-(Trifluoromethyl)-1,4-diazepan-6-ol with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes and receptors involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. The trifluoromethyl group's ability to modulate electron density in the molecule could enhance its interaction with specific amino acid residues in protein targets, potentially leading to higher efficacy.

In addition to its pharmacological potential, 6-(Trifluoromethyl)-1,4-diazepan-6-ol has been investigated for its role in synthetic chemistry. The diazepan scaffold provides a versatile platform for structural diversification through functional group modifications. Researchers have explored various synthetic routes to introduce different substituents at strategic positions within the ring system. These modifications can fine-tune the physicochemical properties of the compound, such as solubility, permeability, and metabolic stability, which are critical factors in drug development.

The incorporation of fluorine atoms into organic molecules is a widely adopted strategy in medicinal chemistry due to the favorable properties imparted by these elements. Fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. For instance, fluorine atoms can increase metabolic resistance by preventing oxidative degradation and enhance binding affinity through dipole moment changes. In 6-(Trifluoromethyl)-1,4-diazepan-6-ol, the electron-withdrawing nature of the trifluoromethyl group may also influence the compound's reactivity and interactions with enzymes involved in drug metabolism.

Current research in the field of diazepan derivatives has revealed several promising applications beyond traditional anxiolytic uses. Novel synthetic methodologies have enabled the preparation of diazepan analogs with enhanced bioavailability and reduced side effects. The structural flexibility of this class of compounds allows for targeted modifications that can optimize their therapeutic potential. For example, studies have demonstrated that certain diazepan derivatives exhibit anti-inflammatory and analgesic properties, making them attractive candidates for treating chronic pain conditions.

The synthesis of 6-(Trifluoromethyl)-1,4-diazepan-6-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and flow chemistry, have been employed to streamline these processes. These methods not only improve efficiency but also reduce waste generation, aligning with green chemistry principles. The availability of robust synthetic routes is essential for scaling up production and conducting further preclinical studies.

Preclinical studies on 6-(Trifluoromethyl)-1,4-diazepan-6-ol have provided valuable insights into its pharmacological effects and safety profile. Initial findings suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors without causing significant sedation or motor impairment at therapeutic doses. This makes it a potentially safer alternative to existing treatments while maintaining efficacy. Further investigations are needed to fully characterize its mechanism of action and long-term effects.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how 6-(Trifluoromethyl)-1,4-diazepan-6-ol interacts with target proteins at an atomic level. These simulations help identify key binding pockets and optimize molecular structure for improved drug-likeness. By leveraging artificial intelligence (AI) algorithms, researchers can accelerate the design process and prioritize compounds for experimental validation.

In conclusion, 6-(Trifluoromethyl)-1,4-diazepan-6-ol (CAS No. 2551114-70-4) represents a compelling candidate for further exploration in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of a trifluoromethyl group with a diazepan core offers a rich chemical space for innovation. With ongoing advancements in synthetic methodologies and computational modeling, this compound holds promise for developing next-generation drugs that address unmet medical needs.